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Compound Name: Harnosal

Cat. No.: B1239377 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction:

Carnosol is a phenolic diterpene found in rosemary (Rosmarinus officinalis) that, along with

carnosic acid, is a major contributor to the plant's antioxidant properties.[1][2] These

compounds are of significant interest to the food, cosmetic, and pharmaceutical industries.[3][4]

Carnosol is structurally related to carnosic acid and is often found alongside it in rosemary

extracts.[4][5][6] This document provides detailed protocols for the isolation of carnosol from

Rosmarinus officinalis, summarizing quantitative data and experimental methodologies from

published literature.

Data Presentation: Purity and Recovery of Carnosol
The following table summarizes the reported purity and recovery of carnosol from Rosmarinus

officinalis using different isolation techniques.
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Isolation
Method

Starting
Material

Purity (%) Recovery (%) Reference

Centrifugal

Partition

Chromatography

Crude Rosemary

Extract
94.4 ± 0.9 94.8 ± 2.3 [1][2][7]

Column

Chromatography

Rosemary

Extract (Ethanol-

water)

42-48 (combined

with Carnosic

Acid)

Not Reported [3]

Experimental Protocols
This section details the methodologies for the extraction and purification of carnosol from

Rosmarinus officinalis.

Protocol 1: Solvent Extraction of Carnosol from Dried
Rosemary Leaves
This protocol describes a general method for obtaining a crude extract rich in carnosol and

other phenolic diterpenes.

Materials and Reagents:

Dried leaves of Rosmarinus officinalis

Methanol (or ethanol, acetone)[8][9][10]

Rotary evaporator

Filtration apparatus (e.g., Buchner funnel, filter paper)

Grinder or mill

Procedure:

Preparation of Plant Material: Dry the freshly collected rosemary leaves in the dark to

prevent degradation of light-sensitive compounds. Once dried, grind the leaves into a fine
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powder using a grinder or mill.[10]

Extraction:

Macerate the powdered rosemary leaves with methanol (a common solvent-to-solid ratio

is 10:1 v/w) for 24 hours at room temperature with occasional stirring.

Alternatively, use ultrasound-assisted extraction by treating a suspension of the rosemary

powder in methanol (e.g., 1.0 g in 20 mL) with ultrasound at 170 W and 50 kHz for 20

minutes.[10]

Filtration: Separate the extract from the plant material by filtration through filter paper. Wash

the residue with a small amount of the extraction solvent to ensure maximum recovery.

Concentration: Concentrate the filtrate under reduced pressure using a rotary evaporator at

a temperature not exceeding 40-50°C to obtain a crude extract.

Storage: Store the crude extract at -20°C until further purification.

Protocol 2: Purification of Carnosol using Centrifugal
Partition Chromatography (CPC)
This protocol describes a one-step purification method to obtain high-purity carnosol from a

crude rosemary extract.[1][2]

Materials and Reagents:

Crude rosemary extract (containing carnosol and carnosic acid)

Hexane

Ethyl acetate

Methanol

Water

Centrifugal Partition Chromatograph
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Fraction collector

HPLC system for analysis

Procedure:

Preparation of Two-Phase Solvent System: Prepare a two-phase solvent system of

hexane/ethyl acetate/methanol/water in a volumetric ratio of 3:2:3:2.[1][7] Equilibrate the

mixture in a separatory funnel and separate the two phases. The upper phase will serve as

the stationary phase and the lower phase as the mobile phase.

CPC System Preparation: Fill the CPC column with the stationary phase (upper phase).

Sample Preparation: Dissolve a known amount of the crude rosemary extract (e.g., 900 mg)

in a small volume of the mobile phase (lower phase).[1][7]

Chromatographic Separation:

Set the CPC to rotate at a specified speed (e.g., 1800 rpm).[1][7]

Inject the prepared sample into the column.

Pump the mobile phase through the column at a constant flow rate.

Collect fractions using a fraction collector.

Fraction Analysis: Analyze the collected fractions for the presence and purity of carnosol

using an appropriate analytical technique, such as High-Performance Liquid

Chromatography (HPLC).

Pooling and Concentration: Pool the fractions containing pure carnosol and evaporate the

solvent to obtain the isolated compound.

Visualization of the Isolation Workflow
The following diagram illustrates the general workflow for the isolation of carnosol from

Rosmarinus officinalis.
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Caption: Workflow for the isolation of Carnosol from Rosmarinus officinalis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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